4-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)thiazol-2-amine” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This compound is part of a class of molecules that are widely used by medicinal chemists to develop compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of this compound involves the use of a pyrrolidine ring, which can be obtained from different cyclic or acyclic precursors . The pyrrolidine ring can be functionalized, for example, with proline derivatives . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, as different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of this compound is characterized by the pyrrolidine ring and its derivatives . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also increases three-dimensional (3D) coverage, a phenomenon called "pseudorotation" .Chemical Reactions Analysis
The chemical reactions involving this compound are influenced by steric factors . The structure–activity relationship (SAR) of the studied compounds is also described .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are influenced by the presence of the pyrrolidine ring . The ring allows for efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also increases three-dimensional (3D) coverage .Scientific Research Applications
Drug Discovery: Pyrrolidine Scaffold
The pyrrolidine ring is a common feature in medicinal chemistry, valued for its ability to enhance pharmacophore exploration due to its sp3-hybridization, contribution to stereochemistry, and non-planarity which allows for 3D coverage and “pseudorotation”. This compound, with its pyrrolidine sulfonamide group, could be used to synthesize biologically active compounds with potential selectivity for certain targets .
Selective Androgen Receptor Modulators (SARMs)
Derivatives of pyrrolidine, such as 4-(pyrrolidin-1-yl)benzonitrile, have been synthesized for use as SARMs. The structure of “4-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)thiazol-2-amine” could be optimized for similar applications, potentially offering a new avenue for the development of SARMs with improved pharmacokinetic profiles .
Antidepressant-like Efficacy
Compounds with pyrrolidine sulfonamide structures have demonstrated antidepressant-like efficacy in animal models, such as the mouse forced swim test. They have also shown potential in attenuating the behavioral effects of stress and treating reinstatement of extinguished cocaine-seeking behavior. This suggests that our compound could be researched for its therapeutic potential in mental health disorders .
Corrosion Inhibition
While not directly related to “4-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)thiazol-2-amine”, thiazol-2-amine derivatives have been evaluated as corrosion inhibitors for metals. This indicates that the thiazol-2-amine moiety in our compound might be explored for its non-toxic corrosion inhibition properties .
Stereogenicity and Enantioselective Binding
The stereogenicity of the pyrrolidine ring means that different stereoisomers can lead to different biological profiles due to varied binding modes to enantioselective proteins. Research into the stereoisomers of “4-(4-(Pyrrolidin-1-ylsulfonyl)phenyl)thiazol-2-amine” could uncover new drug candidates with specific enantioselective properties .
Structural Diversity in Drug Design
The saturated nature of the pyrrolidine ring allows for greater structural diversity in drug design. The compound could serve as a versatile scaffold for generating a wide array of structurally diverse molecules, potentially leading to the discovery of novel drugs .
Modifying Physicochemical Parameters
Incorporating heteroatomic fragments like the pyrrolidine sulfonamide group can modify the physicochemical parameters of a molecule, optimizing ADME/Tox results for drug candidates. This compound could be pivotal in fine-tuning these properties for better drug design .
Synthetic Strategies and Reaction Conditions
The compound’s synthesis and reaction conditions could be studied to improve the efficiency of producing pyrrolidine derivatives. This research could lead to more cost-effective and environmentally friendly production methods for pharmaceuticals .
Future Directions
The future directions for the study of this compound could involve further exploration of the pharmacophore space and the development of new pyrrolidine compounds with different biological profiles . Additionally, the influence of steric factors on biological activity could be investigated further .
Mechanism of Action
Target of Action
Compounds with similar structures have shown activity towards various targets such asRORγt and androgen receptors . These targets play crucial roles in immune response and male sexual development, respectively.
Mode of Action
It’s known that the pyrrolidine ring, a common feature in this compound, contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This could potentially influence the compound’s interaction with its targets.
Biochemical Pathways
Similar compounds have been shown to interact with pathways related to immune response and male sexual development .
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
Similar compounds have shown various biological activities, including antibacterial, antifungal, insulin-releasing, carbonic anhydrase inhibitory, hypoglycemic, anesthetic, anti-inflammatory, and anticarcinogenic activities .
Action Environment
It’s known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
properties
IUPAC Name |
4-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S2/c14-13-15-12(9-19-13)10-3-5-11(6-4-10)20(17,18)16-7-1-2-8-16/h3-6,9H,1-2,7-8H2,(H2,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIVMEIVPDOCVCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CSC(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.